Cas no 1261792-54-4 (2-Hydroxy-3-(trifluoromethoxy)benzyl chloride)

• Product Name: 2-Hydroxy-3-(trifluoromethoxy)benzyl chloride
• CAS No: 1261792-54-4
• MF: C₈H₆ClF₃O₂
• MW: 226.580252170563
• CID: 4981992
• Update Time: 2025-07-21

2-Hydroxy-3-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C8H6ClF3O2/c9-4-5-2-1-3-6(7(5)13)14-8(10,11)12/h1-3,13H,4H2
• InChI Key： LLLTTWMZYAEQFV-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5

Additional information on 2-Hydroxy-3-(trifluoromethoxy)benzyl chloride

Introduction to 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride (CAS No. 1261792-54-4)

2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride, identified by its Chemical Abstracts Service (CAS) number 1261792-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzyl chlorides, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The presence of both hydroxyl and trifluoromethoxy functional groups on the benzene ring imparts unique electronic and steric properties, making it a versatile building block for medicinal chemistry applications.

The structure of 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride features a benzene ring substituted at the 2-position with a hydroxyl group (-OH) and at the 3-position with a trifluoromethoxy group (-OCH₂CF₃). The chloro substituent at the benzylic position enhances its reactivity, particularly in nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures. This reactivity has made it a valuable tool in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The trifluoromethoxy group in 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride contributes to these advantageous properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Such features are particularly beneficial in designing drugs that require prolonged circulation or targeted action within biological systems.

The hydroxyl group on the benzene ring further enhances the compound's utility as an intermediate. Hydroxyl-substituted aromatic compounds are frequently incorporated into drug molecules to improve solubility, enhance binding interactions with biological targets, or serve as points for further functionalization via etherification or esterification reactions. The combination of these two functional groups makes 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride a promising candidate for synthesizing a wide range of pharmacologically active compounds.

One of the most compelling applications of 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride is in the field of drug discovery and development. Researchers have leveraged its unique structural features to design novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors for enzymes involved in cancer metabolism and inflammation. The trifluoromethoxy group's ability to modulate enzyme activity by influencing electronic distributions has been particularly noteworthy in developing more potent and selective inhibitors.

Recent advancements in computational chemistry have further highlighted the potential of 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride as a scaffold for drug design. Molecular modeling studies have revealed that this compound can effectively interact with biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. These insights have guided the optimization of lead compounds toward improved pharmacological efficacy and reduced off-target effects.

The synthesis of 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride typically involves multi-step organic transformations starting from commercially available precursors such as 3-hydroxy-4-fluorobenzaldehyde or 3-hydroxy-4-chlorobenzaldehyde. The introduction of the trifluoromethoxy group is often achieved through nucleophilic aromatic substitution (SNAr), where fluorine-containing reagents such as trifluoromethyl iodide or trifluoromethanol are employed under controlled conditions. The final step involves chlorination at the benzylic position using reagents like thionyl chloride or phosphorus pentachloride.

In industrial settings, the production of 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride is optimized for scalability and cost-effectiveness while maintaining high purity standards. Advances in catalytic methods have enabled greener synthetic routes, reducing waste generation and minimizing hazardous byproducts. Such improvements align with broader industry trends toward sustainable chemical manufacturing practices.

The pharmaceutical industry has shown particular interest in 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride due to its potential applications in treating chronic diseases such as cancer, neurodegenerative disorders, and infectious diseases. Preclinical studies have begun exploring its role as an intermediate in synthesizing novel therapeutics that target specific disease mechanisms. The compound's ability to undergo further derivatization makes it an attractive candidate for generating libraries of drug candidates with diverse biological activities.

Future research directions may focus on exploring new synthetic pathways to enhance the availability and cost-efficiency of 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride. Additionally, investigating its applications in drug delivery systems could unlock novel therapeutic strategies by improving bioavailability or targeted release profiles. Collaborative efforts between academic researchers and industry partners will be crucial in translating these findings into tangible medical advancements.

In conclusion, 2-Hydroxy-3-(trifluoromethoxy)benzyl Chloride (CAS No. 1261792-54-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional properties. Its role as an intermediate in drug synthesis continues to be refined through innovative synthetic methodologies and computational approaches. As research progresses, this compound is poised to contribute further to the development of next-generation therapeutics that address unmet medical needs.